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Compound of Interest

Compound Name: 3-Methylformanilide
CAS No.: 3085-53-8
Cat. No.: B1265676
Get Quote
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This guide details the spectroscopic characterization of 3-Methylformanilide (CAS: 3085-53-
8), also known as N-(3-methylphenyl)formamide or m-formotoluidide.[1] The data presented
synthesizes experimental findings for the specific meta isomer, distinguishing it from the more
common para and N-methyl derivatives.[1]

Part 1: Molecular Structure & Rotamerism

3-Methylformanilide exists as an equilibrium mixture of two conformational isomers (rotamers)
due to the restricted rotation around the C—N amide bond.[1] This phenomenon is critical for
interpreting NMR spectra, which often display "doubled” peaks for the formyl proton and key
aromatic signals.

¢ -Isomer (Trans): The aromatic ring is trans to the carbonyl oxygen (sterically favored in many
solvents).[1]

¢ -Isomer (Cis): The aromatic ring is cis to the carbonyl oxygen.[1]

Graphviz Diagram: Rotamer Equilibrium
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Figure 1: Equilibrium between E and Z rotamers of 3-Methylformanilide.
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Part 2: Nuclear Magnetic Resonance (NMR)
Spectroscopy

The
H NMR spectrum of 3-methylformanilide in polar solvents (like DMSO-

) typically shows distinct signal sets for the two rotamers. The formyl proton (-CHO) is the most
diagnostic handle.[1]

Experimental Data (H NMR, 500 MHz, DMSO-)

Chemical Shift
Proton ( e . .
. Multiplicity Integration Assignment
Environment
» Ppm)
N-H 10.04 Singlet (broad) 1H Amide Proton
) Doublet ( Formyl (Rotamer
-CHO (Major) 8.25 ~0.7H
Hz) A)
) Doublet ( Formyl (Rotamer
-CHO (Minor) 8.76 ~0.3H
Hz) B)[1]
Ar-H 7.00-7.45 Multiplet 4H Aromatic Ring
Ar-CH 2.29 Singlet 3H Methyl Group
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Technical Insights:
e Rotamer Ratio: In DMSO-

, the ratio is approximately 2:1 to 5:2 favoring the isomer with the signal at 8.25 ppm.[1]

e Coupling: The formyl proton at 8.76 ppm often shows a larger coupling constant (

Hz) due to coupling with the N-H proton in the cis geometry (where the H-C-N-H dihedral
angle allows for significant

coupling). The signal at 8.25 ppm appears as a singlet or fine doublet (
Hz).[1]

o Aromatic Region: The meta-substitution pattern breaks the symmetry of the aromatic signals.
[1] Expect a singlet-like peak for the proton at position 2 (isolated between N and methyl),
doublets for positions 4 and 6, and a triplet for position 5.

C NMR Data (Predicted/Representative)

Chemical Shift (

Carbon Environment Note

» PpM)
C=0I[1] (Formyl) 159.0 - 162.5 Distinct peaks for rotamers
Ar-C (Ipso) 138.0 - 139.5 C attached to N
Ar-C (Methyl) 138.5 C attached to CH
Ar-C (CH) 116.0-129.5 Ring carbons (C2, C4, C5, C6)
-CH 21.4 Methyl carbon

Part 3: Infrared (IR) Spectroscopy

The IR spectrum is dominated by the amide bands.[1] The presence of the N-H group
distinguishes this secondary amide from its N-methylated analogs.[1]
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Frequency (cm

Vibration Mode Intensity Description
)
) Hydrogen-bonded N-
3200 — 3300 N-H Medium/Broad
(N-H) H stretch.[1]
3050 Weak Aromatic C-H stretch.
eal
(C-H) Ar [1]
Amide | band.[1]
1680 — 1700 (C=0) Strong Diagnostic for
formamides.
Amide Il band.[1] N-H
(N-H) + o :
1540 — 1550 Strong bending mixed with C-
(C-N) N stretch.[1]
) Aromatic ring skeletal
1600, 1490 c=C Medium o
(C=C) vibrations.
Meta-substituted
280, 690 st benzene pattern (3
: ron
(C-H) oop g adjacent H, 1 isolated

H).[1]

Part 4: Mass Spectrometry (MS)

The fragmentation of 3-methylformanilide under Electron lonization (El, 70 eV) follows a

characteristic pathway involving the loss of the formyl group components.

e Molecular lon (

):

135 (Base peak or high intensity).[1]

o Base Peak: Often

106 or 107.[1]
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Fragmentation Logic:

e : Loss of the formyl radical (
CHO) yields the m-toluidine cation (
106).[1]
e : Loss of CO (carbon monoxide) typically involves a rearrangement, yielding a species at
107 (
)[1]
e 106

77/79: Loss of HCN from the amine fragment or ring degradation.[1]

Graphviz Diagram: MS Fragmentation Pathway
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miz 135 Figure 2: Primary fragmentation pathways for 3-Methylformanilide (EI-MS).
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Part 5: Experimental Protocol for Analysis

To ensure reproducible spectroscopic data, follow this preparation workflow:
o Sample Purification:

o If the sample appears dark or oily (common for formanilides due to oxidation), purify via
flash column chromatography (SiO

, Hexane/EtOAc 7:3) or recrystallization from toluene/hexane if solid.[1]
* NMR Preparation:

o Dissolve ~10 mg of sample in 0.6 mL of DMSO-

o Note: CDCI

can also be used, but DMSO-

often sharpens the amide proton signal and slows the rotamer exchange, providing clearer
integration.

o Wait 5 minutes for rotamer equilibrium to stabilize before acquisition.
¢ IR Preparation:

o Liquid/Oil: Prepare a thin film between NaCl or KBr plates.[1]

o Solid: Prepare a KBr pellet (1-2% sample w/w).[1]
e MS Injection:

o Dilute to 10 ppm in methanol.[1] Use direct infusion or GC-MS (inlet temp < 200°C to
prevent thermal degradation/deformylation).[1]
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¢ Royal Society of Chemistry. Mild and facile synthesis of Formamide: Reduction and
functionalization of CO2. Supplementary Information, Page S-4. (Provides specific 1H NMR
shifts for 3-methylformanilide). Link

+ National Institutes of Health (PubChem). 3-Methylformanilide Compound Summary.
(General physical and chemical properties). Link

¢ GuideChem. 3-Methylformanilide Spectroscopic Data & Suppliers. (CAS 3085-53-8 specific
listings).[1][2][3][4][5][6] Link

¢ ChemicalBook. N-Methylformanilide NMR and MS Data. (Used for comparative
fragmentation logic of the formanilide core). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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